Cas no 2137912-76-4 ({[6-(2-Methylpropyl)pyridin-3-yl]methyl}(propyl)amine)

• Product Name: {[6-(2-Methylpropyl)pyridin-3-yl]methyl}(propyl)amine
• CAS No: 2137912-76-4
• MF: C₁₃H₂₂N₂
• MW: 206.327183246613
• CID: 5984949
• PubChem ID: 165951656
• Update Time: 2025-05-22

{[6-(2-Methylpropyl)pyridin-3-yl]methyl}(propyl)amine Chemical and Physical Properties

Names and Identifiers

• 2137912-76-4
• EN300-763758
• {[6-(2-methylpropyl)pyridin-3-yl]methyl}(propyl)amine
• {[6-(2-Methylpropyl)pyridin-3-yl]methyl}(propyl)amine

• Inchi： 1S/C13H22N2/c1-4-7-14-9-12-5-6-13(15-10-12)8-11(2)3/h5-6,10-11,14H,4,7-9H2,1-3H3
• InChI Key： XNLKGPTVLFWQNA-UHFFFAOYSA-N
• SMILES： N(CCC)CC1=CN=C(C=C1)CC(C)C

Computed Properties

• Exact Mass: 206.178298710g/mol
• Monoisotopic Mass: 206.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 24.9Ų

Additional information on {[6-(2-Methylpropyl)pyridin-3-yl]methyl}(propyl)amine

Comprehensive Overview of {[6-(2-Methylpropyl)pyridin-3-yl]methyl}(propyl)amine (CAS No. 2137912-76-4)

The compound {[6-(2-Methylpropyl)pyridin-3-yl]methyl}(propyl)amine (CAS No. 2137912-76-4) is a specialized organic molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its unique structure, featuring a pyridine ring substituted with a 2-methylpropyl group and an amine functionalized with a propyl chain, makes it a versatile intermediate for synthesizing more complex compounds. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and agrochemical formulations.

One of the key reasons for the growing attention toward {[6-(2-Methylpropyl)pyridin-3-yl]methyl}(propyl)amine is its role as a building block in pharmaceutical development. The pyridine moiety is a common pharmacophore found in many FDA-approved drugs, contributing to its bioavailability and binding affinity. The addition of the 2-methylpropyl and propylamine groups enhances its lipophilicity, which can be crucial for crossing cell membranes. This property aligns with current trends in drug design, where researchers prioritize compounds with improved pharmacokinetic profiles.

In addition to its pharmaceutical applications, CAS No. 2137912-76-4 is also being investigated for its potential in material science. The compound's ability to act as a ligand or modifier in polymer synthesis has opened doors for creating advanced materials with tailored properties. For instance, its incorporation into coordination polymers or metal-organic frameworks (MOFs) could lead to innovations in catalysis, gas storage, or sensing technologies. These applications are particularly relevant given the increasing demand for sustainable and high-performance materials.

From a synthetic chemistry perspective, the preparation of {[6-(2-Methylpropyl)pyridin-3-yl]methyl}(propyl)amine involves multi-step organic transformations, often starting from commercially available pyridine derivatives. The 2-methylpropyl group is typically introduced via alkylation reactions, while the propylamine functionality is achieved through reductive amination or nucleophilic substitution. Optimizing these synthetic routes is a hot topic in organic chemistry forums, as researchers seek to improve yields and reduce environmental impact.

The compound's stability and solubility profile are also subjects of interest. {[6-(2-Methylpropyl)pyridin-3-yl]methyl}(propyl)amine exhibits moderate solubility in common organic solvents, which facilitates its handling in laboratory settings. However, its behavior under varying pH conditions or in aqueous environments is still under investigation, as these factors are critical for its application in biological systems. This aligns with the broader scientific community's focus on understanding the structure-activity relationships of novel compounds.

Another area where CAS No. 2137912-76-4 is making waves is in computational chemistry. Molecular docking studies and density functional theory (DFT) calculations are being employed to predict its interactions with biological targets or other molecules. Such in silico approaches are becoming indispensable in modern research, as they accelerate the discovery process and reduce reliance on costly experimental trials. This trend reflects the broader shift toward data-driven science and the integration of artificial intelligence in chemical research.

Given the compound's potential, it is no surprise that queries like "synthesis of {[6-(2-Methylpropyl)pyridin-3-yl]methyl}(propyl)amine" or "applications of CAS 2137912-76-4" are increasingly common in academic and industrial search engines. Researchers are also keen to explore its toxicological profile and regulatory status, as these aspects are critical for its adoption in commercial products. While current data suggest low acute toxicity, comprehensive studies are needed to ensure its safe use.

In summary, {[6-(2-Methylpropyl)pyridin-3-yl]methyl}(propyl)amine (CAS No. 2137912-76-4) represents a promising compound with diverse applications in pharmaceuticals, materials science, and catalysis. Its unique structural features and adaptable chemistry make it a valuable asset for researchers aiming to address contemporary challenges in these fields. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in next-generation innovations.